Cas no 853750-96-6 (4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid)

4-(2-{[1-(4-Fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid is a fluorinated tetrazole derivative with a benzoic acid moiety, exhibiting potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural features, including the tetrazole ring and fluorophenyl group, contribute to enhanced metabolic stability and binding affinity in drug design. The sulfanylacetamido linker provides flexibility for further functionalization, making it valuable for synthesizing bioactive compounds. The carboxylic acid group allows for additional derivatization or salt formation, improving solubility and formulation properties. This compound is particularly useful in developing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and electronic properties. Its purity and stability under standard conditions ensure reliable performance in synthetic applications.
4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid structure
853750-96-6 structure
Product Name:4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid
CAS No:853750-96-6
MF:C16H12FN5O3S
MW:373.361584663391
CID:5437413
PubChem ID:4912817
Update Time:2025-05-26

4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 853750-96-6
    • 4-[({[1-(4-fluorophenyl)-1H-tetrazol-5-yl]sulfanyl}acetyl)amino]benzoic acid
    • MFCD06650986
    • 4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid
    • 4-(2-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)thio)acetamido)benzoic acid
    • VU0508499-1
    • STL021835
    • F3077-0727
    • 4-[[2-[1-(4-fluorophenyl)tetrazol-5-yl]sulfanylacetyl]amino]benzoic Acid
    • AKOS002215485
    • 4-[[2-[[1-(4-Fluorophenyl)-1H-tetrazol-5-yl]thio]acetyl]amino]benzoic acid
    • Inchi: 1S/C16H12FN5O3S/c17-11-3-7-13(8-4-11)22-16(19-20-21-22)26-9-14(23)18-12-5-1-10(2-6-12)15(24)25/h1-8H,9H2,(H,18,23)(H,24,25)
    • InChI Key: MRNHZZIISVPZQS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(NC(CSC2N(C3=CC=C(F)C=C3)N=NN=2)=O)C=C1

Computed Properties

  • Exact Mass: 373.06448860g/mol
  • Monoisotopic Mass: 373.06448860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 4.24±0.10(Predicted)

4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid Pricemore >>

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4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid Related Literature

Additional information on 4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid

4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid (CAS No: 853750-96-6)

The compound 4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid (CAS No: 853750-96-6) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Chemical Structure and Synthesis

The molecular structure of 853750-96-6 is characterized by a benzoic acid moiety linked to an acetamido group, which is further substituted with a tetrazole ring. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms. This structure contributes to the compound's stability and bioavailability. The synthesis of this compound involves multi-step reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring scalability for potential pharmaceutical applications.

Pharmacological Properties

Recent studies have demonstrated that 853750-96-6 exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Preclinical trials have shown promising results in models of chronic inflammation and neurodegenerative diseases. Furthermore, the compound has shown selective activity against certain enzymes, making it a potential candidate for enzyme-targeted therapies.

Therapeutic Applications

The compound's unique pharmacological profile suggests its potential application in treating conditions such as arthritis, Alzheimer's disease, and cardiovascular disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for neurodegenerative diseases. Ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Safety and Toxicology

Preliminary toxicological studies indicate that 853750-96-6 has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further studies are required to assess long-term safety and potential drug-drug interactions.

Conclusion

The compound 4-(2-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoic acid (CAS No: 853750-96-6) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for future therapeutic interventions. Continued research will undoubtedly shed more light on its potential applications and optimize its use in clinical settings.

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